Cas no 13870-62-7 (5-methyl-2-oxo-1-(prop-2-en-1-yl)-2,3-dihydro-1H-imidazole-4-carboxylic acid)

• Product Name: 5-methyl-2-oxo-1-(prop-2-en-1-yl)-2,3-dihydro-1H-imidazole-4-carboxylic acid
• CAS No: 13870-62-7
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD20647709
• CID: 5218447
• PubChem ID: 122199534
• Update Time: 2025-08-05

5-methyl-2-oxo-1-(prop-2-en-1-yl)-2,3-dihydro-1H-imidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxylic acid, 2,3-dihydro-5-methyl-2-oxo-1-(2-propen-1-yl)-
• 5-methyl-2-oxo-1-(prop-2-en-1-yl)-2,3-dihydro-1H-imidazole-4-carboxylic acid

• MDL： MFCD20647709
• Inchi： 1S/C8H10N2O3/c1-3-4-10-5(2)6(7(11)12)9-8(10)13/h3H,1,4H2,2H3,(H,9,13)(H,11,12)
• InChI Key： AHUIFHRNZSJHOR-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC=C)C(C)=C(C(O)=O)N1

Additional information on 5-methyl-2-oxo-1-(prop-2-en-1-yl)-2,3-dihydro-1H-imidazole-4-carboxylic acid

Introduction to 5-methyl-2-oxo-1-(prop-2-en-1-yl)-2,3-dihydro-1H-imidazole-4-carboxylic acid (CAS No. 13870-62-7)

5-methyl-2-oxo-1-(prop-2-en-1-yl)-2,3-dihydro-1H-imidazole-4-carboxylic acid, identified by its CAS number 13870-62-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic carboxylic acid derivative has garnered attention due to its structural complexity and potential biological activities. The molecule features a 5-methyl substituent, an imidazole core, and an acetic acid moiety, which together contribute to its unique chemical and pharmacological properties.

The structural framework of 5-methyl-2-oxo-1-(prop-2-en-1-yl)-2,3-dihydro-1H-imidazole-4-carboxylic acid positions it as a promising candidate for further investigation in drug discovery. The presence of a conjugated system involving the prop-2-enyl group and the imidazole ring suggests potential for interactions with biological targets, including enzymes and receptors. This conjugation may also influence the compound's solubility and metabolic stability, critical factors in pharmaceutical development.

In recent years, there has been growing interest in imidazole derivatives due to their versatility in medicinal chemistry. Imidazole scaffolds are found in numerous bioactive molecules, ranging from antifungals to antivirals. The specific modification of 5-methyl-2-oxo-1-(prop-2-en-1-yl)-2,3-dihydro-1H-imidazole-4-carboxylic acid with a carboxylic acid group at the 4-position enhances its potential as a pharmacophore. This functional group allows for further derivatization, enabling the synthesis of analogs with tailored biological activities.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways relevant to human health. Current research indicates that imidazole derivatives can interact with a variety of targets, including those involved in inflammation, pain signaling, and metabolic disorders. The 5-methyl group may play a crucial role in determining the compound's binding affinity and selectivity, making it a valuable scaffold for structure-based drug design.

The prop-2-enyl substituent introduces additional conformational flexibility to the molecule, which could be exploited to optimize pharmacokinetic properties. This feature is particularly important in drug development, where factors such as bioavailability and tissue distribution are critical. By leveraging computational modeling and high-throughput screening techniques, researchers can systematically explore the structural space around this core scaffold to identify more potent and selective inhibitors.

Recent advances in synthetic chemistry have enabled the efficient preparation of complex imidazole derivatives like 5-methyl-2-oxo-1-(prop-2-enyl)-2,3-dihydro-1H-imidazole-4-carboxylic acid. Techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined the synthesis of intricate molecular architectures, allowing for rapid exploration of chemical diversity. These advancements have opened new avenues for discovering novel therapeutic agents based on imidazole chemistry.

The pharmacological profile of this compound is further illuminated by studies on related imidazole derivatives. For instance, modifications at the 5-position or introduction of additional functional groups have been shown to modulate activity across different biological pathways. Such findings underscore the importance of 5-methyl, which may serve as a key determinant of biological efficacy. By systematically varying substituents while maintaining the core imidazole structure, researchers can gain insights into structure/activity relationships that inform future drug design efforts.

In conclusion,5-methyl - 2 - oxo - 1 - ( prop - 2 - en - 1 - yl ) - 2 , 3 - dihydro - 1 H - imidazole - 4 - carboxylic acid ( CAS No . 13870 - 62 - 7 ) represents a fascinating subject for medicinal chemistry research . Its unique structural features and potential biological activities make it a valuable scaffold for developing novel therapeutic agents . As our understanding of biological targets evolves , compounds like this one will continue to play a pivotal role in advancing drug discovery efforts .